Tert-butyl 3-((2,3-dihydroxypropyl)thio)propanoate

• Molecular Formula: C10H20O4S
• Molecular Weight: 236.33 g/mol
• IUPAC Name: tert-butyl 3-(2,3-dihydroxypropylsulfanyl)propanoate
• InChI: InChI=1S/C10H20O4S/c1-10(2,3)14-9(13)4-5-15-7-8(12)6-11/h8,11-12H,4-7H2,1-3H3
• InChI Key: YUVIAEZTMMSGPT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CCSCC(CO)O

Description

Tert-butyl 3-((2,3-dihydroxypropyl)thio)propanoate is a useful research compound. Its molecular formula is C10H20O4S and its molecular weight is 236.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acrylic acid t-butyl ester (15 g) and thioglycerol (15 g) were mixed together in the absence of solvent. To the reaction mixture, one drop of triethylamine was added to cause an exothermic reaction, yielding a homogeneous reaction mixture, which was then diluted with ethyl acetate, washed with water and dried, followed by solvent concentration under reduced pressure, to yield the title compound (25.79 g, yield 93%) as a colorless oily substance.